Cas no 2361642-10-4 (N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide)

• Product Name: N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide
• CAS No: 2361642-10-4
• MF: C₁₅H₂₀FN₃O
• MW: 277.337206840515
• CID: 5413532
• PubChem ID: 139018770
• Update Time: 2025-06-13

N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361642-10-4
• N-[4-(4-Ethylpiperazin-1-yl)-3-fluorophenyl]prop-2-enamide
• Z3024766990
• EN300-26576985
• N-[4-(4-Ethyl-1-piperazinyl)-3-fluorophenyl]-2-propenamide
• N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide

• Inchi： 1S/C15H20FN3O/c1-3-15(20)17-12-5-6-14(13(16)11-12)19-9-7-18(4-2)8-10-19/h3,5-6,11H,1,4,7-10H2,2H3,(H,17,20)
• InChI Key： AHUJZMMQASCGMG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCN(CC)CC2)C(F)=C1)(=O)C=C

Computed Properties

• Exact Mass: 277.15904043g/mol
• Monoisotopic Mass: 277.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.7±45.0 °C(Predicted)
• pka: 12.62±0.70(Predicted)

Additional information on N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide

Research Brief on N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide (CAS: 2361642-10-4)

N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide (CAS: 2361642-10-4) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a fluorophenyl group and an ethylpiperazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of cancer therapy and neurological disorders.

The synthesis of N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide involves a multi-step process, starting with the functionalization of the fluorophenyl ring followed by the introduction of the ethylpiperazine group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Researchers have noted that the presence of the fluorine atom enhances the compound's bioavailability and metabolic stability, making it a viable candidate for further drug development.

In vitro studies have demonstrated that N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide exhibits significant inhibitory activity against specific kinase targets, which are often implicated in cancer cell proliferation. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its potent inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. These results suggest that the compound could serve as a lead molecule for the development of targeted cancer therapies.

Beyond oncology, preliminary investigations have explored the compound's potential in treating neurological conditions. A 2023 study in ACS Chemical Neuroscience reported that N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide modulates dopamine receptor activity, indicating possible applications in Parkinson's disease and schizophrenia. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite its promising attributes, challenges remain in the development of N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through systematic optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-4-(4-ethylpiperazin-1-yl)-3-fluorophenylprop-2-enamide (CAS: 2361642-10-4) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in oncology and neurology, coupled with its unique chemical properties, positions it as a molecule of significant interest. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and translating laboratory findings into clinical applications.